Cas no 110893-37-3 (Isopropyl 3-cyanobenzoate)

• Product Name: Isopropyl 3-cyanobenzoate
• CAS No: 110893-37-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1037660
• PubChem ID: 22343777
• Update Time: 2025-10-30

Isopropyl 3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 3-cyanobenzoate
• propan-2-yl 3-cyanobenzoate
• ACMC-20997n
• AK108085
• ANW-16209
• CTK0G1993
• KB-254527
• MolPort-020-003-345
• SureCN5785215
• SCHEMBL5785215
• DB-370620
• DTXSID00625030
• AKOS008949356
• Isopropyl3-cyanobenzoate
• 110893-37-3
• BS-25711
• MFCD19981536
• CS-0208755
• Benzoic acid, 3-cyano-, 1-methylethyl ester

• MDL： MFCD19981536
• Inchi： 1S/C11H11NO2/c1-8(2)14-11(13)10-5-3-4-9(6-10)7-12/h3-6,8H,1-2H3
• InChI Key： YMOAZNBHBMMUSB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C#N)C=1)=O)C(C)C

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09
• LogP: 2.12348

Additional information on Isopropyl 3-cyanobenzoate

Isopropyl 3-Cyanobenzoate: A Comprehensive Overview

Isopropyl 3-Cyanobenzoate, identified by the CAS number 110893-37-3, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its benzoate structure with a cyanomethyl substituent, exhibits unique chemical properties that make it valuable in various applications. Recent studies have highlighted its potential in drug discovery, material science, and analytical chemistry, underscoring its importance in modern chemical research.

The synthesis of Isopropyl 3-Cyanobenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production.

In terms of physical properties, Isopropyl 3-Cyanobenzoate is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for applications where thermal stability and controlled release are critical. Recent studies have also investigated its electronic properties, revealing its potential as a component in organic electronics and optoelectronic devices.

The application of Isopropyl 3-Cyanobenzoate in drug discovery has been a focal point of recent research. Its ability to act as a bioisostere in medicinal chemistry has led to its use in designing novel drug candidates with improved pharmacokinetic profiles. For instance, studies have demonstrated its role in modulating enzyme activity, making it a promising lead compound for developing treatments for various diseases.

In the field of material science, Isopropyl 3-Cyanobenzoate has been utilized as a precursor for synthesizing advanced polymers and composites. Its incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability, opening new avenues for its use in aerospace and automotive industries.

The analytical chemistry community has also benefited from the unique properties of Isopropyl 3-Cyanobenzoate. It serves as a reliable standard for chromatographic analysis, providing accurate calibration curves for detecting trace impurities in complex mixtures. This has enhanced the precision of quality control processes in pharmaceutical and food industries.

In conclusion, Isopropyl 3-Cyanobenzoate, with its CAS number 110893-37-3, stands as a testament to the ingenuity of modern chemical research. Its diverse applications across multiple disciplines highlight its significance as a key compound in contemporary science. As research continues to uncover new potentials, this compound is poised to play an even greater role in shaping future innovations.